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Compound of Interest

Compound Name: Odoriflavene

Cat. No.: B3026553

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential safety
and logistical information for the proper disposal of Odoriflavene, a phenolic compound noted
for its potential biological activities. Adherence to these procedures is critical to protect
personnel and the environment from potential harm.

Immediate Safety and Handling Precautions

Odoriflavene is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Therefore, stringent safety measures must be in place during handling and prior to
disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles
with side-shields, chemical-resistant gloves, and a laboratory coat.

Engineering Controls: Handle Odoriflavene in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhalation of any dust or aerosols. An eyewash station and safety
shower should be readily accessible.

Storage: Store Odoriflavene in a tightly sealed container in a cool, dry, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents.

Step-by-Step Disposal Protocol
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The primary directive for Odoriflavene disposal is to treat it as hazardous chemical waste.
Under no circumstances should Odoriflavene or its solutions be disposed of down the drain.

Step 1: Waste Collection

o Collect all waste containing Odoriflavene, including pure compound, solutions, and
contaminated materials (e.g., pipette tips, gloves, absorbent paper), in a designated and
clearly labeled hazardous waste container.

e The container must be compatible with the chemical properties of Odoriflavene and any
solvents used. Borosilicate glass or high-density polyethylene (HDPE) are generally suitable.

e The label should clearly state "Hazardous Waste," "Odoriflavene," and list all other chemical
constituents in the container.

Step 2: Waste Segregation
¢ Do not mix Odoriflavene waste with other incompatible waste streams.

e If dissolved in a solvent, follow the established procedures for halogenated or non-
halogenated solvent waste as appropriate.

Step 3: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the
Odoriflavene waste.

o Disposal must be carried out at an approved waste disposal plant in accordance with all
local, state, and federal regulations[1].

Environmental Hazard Profile: Aquatic Toxicity of
Related Isoflavones

While specific aquatic toxicity data for Odoriflavene is not readily available, data for structurally
related isoflavones, such as genistein and daidzein, highlight the potential environmental risk
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associated with this class of compounds. The LC50 (lethal concentration for 50% of the test
population) is a standard measure of acute toxicity.

Exposure

Compound Test Organism ) LC50 (mglL) Reference
Duration
o Zebrafish

Genistein 96 hours 14-441 [2][3]
(embryo)
Zebrafish

Daidzein 96 hours >65.15 [4]
(embryo)

This data underscores the importance of preventing the release of isoflavones into aquatic

environments.

Experimental Workflow for Odoriflavene Disposal

The logical flow for the proper disposal of Odoriflavene is outlined in the diagram below. This
workflow ensures that all safety and regulatory requirements are met.
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Start: Odoriflavene Waste Generation

Odoriflavene waste generated
(solid, solution, or contaminated material)

Step 1: Collecticv n & Segregation

Collect in a designated,
labeled hazardous waste container.

'

Segregate from
incompatible waste streams.

Step 2: [Storage
Y

Store container in a designated
satellite accumulation area.

Step 3: Profesgional Disposal

Contact Environmental Health & Safety (EHS)
or licensed waste contractor.

Arrange for waste pickup.

Waste transported to an
approved disposal facility.

End: Compljant Disposal

Odoriflavene disposed of in

accordance with regulations.

Click to download full resolution via product page

Odoriflavene Disposal Workflow
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Disclaimer: This information is intended as a guide and does not supersede any institutional or
regulatory requirements. Always consult your institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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